Cas no 2172532-87-3 (tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate
• CAS No: 2172532-87-3
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 6449283
• PubChem ID: 165598524
• Update Time: 2025-06-10

tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate
• tert-butyl 3-[amino(1,2-thiazol-3-yl)methyl]-3-hydroxyazetidine-1-carboxylate
• EN300-1638437
• 2172532-87-3

• Inchi： 1S/C12H19N3O3S/c1-11(2,3)18-10(16)15-6-12(17,7-15)9(13)8-4-5-19-14-8/h4-5,9,17H,6-7,13H2,1-3H3
• InChI Key： CHUXJLXOWNIUOK-UHFFFAOYSA-N
• SMILES： S1C=CC(C(C2(CN(C(=O)OC(C)(C)C)C2)O)N)=N1

Computed Properties

• Exact Mass: 285.11471265g/mol
• Monoisotopic Mass: 285.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 117Ų

Additional information on tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate (CAS No. 2172532-87-3)

The compound tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate (CAS No. 2172532-87-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and 1,2-thiazole moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate has surged due to their versatility in medicinal chemistry. The 1,2-thiazole ring, in particular, is known for its role in enhancing pharmacokinetic properties, such as solubility and metabolic stability. This compound’s hydroxyazetidine group further contributes to its reactivity, enabling diverse derivatization pathways for lead optimization.

One of the most frequently searched questions in scientific forums is: "What are the synthetic routes for tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate?" The synthesis typically involves multi-step reactions, starting with the protection of the azetidine nitrogen using a tert-butyloxycarbonyl (Boc) group, followed by functionalization with the 1,2-thiazole scaffold. Advanced techniques like microwave-assisted synthesis and flow chemistry are increasingly being explored to improve yield and efficiency.

The compound’s CAS No. 2172532-87-3 is often referenced in patent literature, highlighting its relevance in intellectual property related to small molecule therapeutics. Its structural complexity aligns with current trends in fragment-based drug design, where researchers aim to develop highly selective inhibitors for challenging targets like kinases and GPCRs. This has led to a spike in searches for "tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate suppliers" among pharmaceutical developers.

Another hot topic is the compound’s potential role in green chemistry. With sustainability becoming a priority, scientists are investigating eco-friendly catalytic systems for its production. Questions like "How to reduce waste in the synthesis of tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate?" reflect this trend. Innovations such as biocatalysis and solvent-free reactions are gaining traction as viable alternatives.

From an analytical perspective, characterizing tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate requires advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and stereochemistry, which are essential for reproducibility in research. Searches for "analytical methods for CAS 2172532-87-3" are common among quality control professionals.

In conclusion, tert-butyl 3-amino(1,2-thiazol-3-yl)methyl-3-hydroxyazetidine-1-carboxylate (CAS No. 2172532-87-3) represents a cutting-edge tool in modern chemistry. Its applications span drug discovery, agrochemical development, and sustainable synthesis, making it a focal point for both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of bioactive molecules.